2-[(2-methylpyridin-3-yl)oxy]-4-(trifluoromethyl)pyridine

• IUPAC Name: 2-methyl-3-[4-(trifluoromethyl)pyridin-2-yl]oxypyridine
• InChI: InChI=1S/C12H9F3N2O/c1-8-10(3-2-5-16-8)18-11-7-9(4-6-17-11)12(13,14)15/h2-7H,1H3
• InChI Key: OJBPZQBJHHIYFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=N1)OC2=NC=CC(=C2)C(F)(F)F
• Molecular Formula: C12H9F3N2O
• Molecular Weight: 254.21 g/mol

Description

2-[(2-methylpyridin-3-yl)oxy]-4-(trifluoromethyl)pyridine, also known as 2-MTP, is an organic compound that has been used in a variety of scientific research applications. It is a member of the pyridine family, and its structure consists of a 2-methylpyridin-3-yloxy group bonded to a 4-trifluoromethylpyridine ring. 2-MTP is a colorless liquid that has a strong odor and is highly flammable. It has been used in the synthesis of a variety of compounds and as a reagent in organic synthesis.

Scientific Research Applications

2-[(2-methylpyridin-3-yl)oxy]-4-(trifluoromethyl)pyridine has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis and in the synthesis of a variety of compounds. It has also been used as a reactant in the synthesis of heterocyclic compounds, such as pyridines, quinolines, and isoquinolines. In addition, this compound has been used as a catalyst in the synthesis of pharmaceuticals, such as antibiotics and antifungal drugs.

Mechanism of Action

Target of Action

It’s known that pyridine derivatives have been used in the design of privileged structures in medicinal chemistry .

Mode of Action

It’s known that pyridine derivatives can participate in various chemical reactions, such as suzuki–miyaura cross-coupling , which involves the formation of carbon-carbon bonds.

Biochemical Pathways

It’s known that pyridine derivatives can be involved in various chemical transformations, including oxidations, aminations, halogenations, and carbon-carbon bond formations .

Result of Action

It’s known that pyridine derivatives have potential biological activities .

Action Environment

It’s known that the stability of organoboron compounds, which are often used in the synthesis of pyridine derivatives, can be affected by air and moisture .

Advantages and Limitations for Lab Experiments

2-[(2-methylpyridin-3-yl)oxy]-4-(trifluoromethyl)pyridine has several advantages when used in laboratory experiments. It is a relatively inexpensive reagent and is readily available. In addition, its chemical properties make it easy to work with in a variety of reactions. However, it is highly flammable and must be handled with care.

Future Directions

The use of 2-[(2-methylpyridin-3-yl)oxy]-4-(trifluoromethyl)pyridine in scientific research has only recently been explored. As such, there are many potential future directions for its use. For example, it could be used in the synthesis of novel compounds with therapeutic applications. In addition, it could be used to synthesize polymers and other materials with unique properties. Furthermore, it could be used to study the mechanism of action of various drugs, such as antibiotics and antifungal drugs. Finally, this compound could be used in the synthesis of compounds with potential applications in biotechnology and nanotechnology.

Synthesis Methods

2-[(2-methylpyridin-3-yl)oxy]-4-(trifluoromethyl)pyridine can be synthesized by the reaction of 2-methylpyridine and trifluoromethyl iodide. In the reaction, the 2-methylpyridine is first treated with a base such as sodium hydroxide to form the 2-methylpyridin-3-yloxy group. The trifluoromethyl iodide is then added and the reaction is allowed to proceed. The resulting product is this compound.